Cas no 1807487-45-1 ((4-Ethoxy-4-oxobutan-2-yl)boronic acid)

(4-Ethoxy-4-oxobutan-2-yl)boronic acid is a boronic acid derivative featuring an ethoxycarbonyl functional group, making it a versatile intermediate in organic synthesis and cross-coupling reactions. Its structure allows for selective reactivity in Suzuki-Miyaura couplings, facilitating the formation of carbon-carbon bonds in complex molecule construction. The compound's stability under mild conditions and compatibility with various reaction environments enhance its utility in pharmaceutical and materials science applications. Additionally, the presence of both boronic acid and ester functionalities provides opportunities for further functionalization, enabling tailored modifications in target molecules. Proper handling under inert conditions is recommended to preserve its reactivity and shelf life.

(4-Ethoxy-4-oxobutan-2-yl)boronic acid structure

1807487-45-1 structure

Product Name:(4-Ethoxy-4-oxobutan-2-yl)boronic acid

CAS No:1807487-45-1

MF:C₆H₁₃BO₄

MW:159.976022481918

CID:5562150

PubChem ID:130141814

Update Time:2025-10-28

(4-Ethoxy-4-oxobutan-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 1807487-45-1
- (4-ethoxy-4-oxobutan-2-yl)boronic acid
- EN300-7775919
- (4-Ethoxy-4-oxobutan-2-yl)boronic acid
- Inchi： 1S/C6H13BO4/c1-3-11-6(8)4-5(2)7(9)10/h5,9-10H,3-4H2,1-2H3
- InChI Key： OAZLEQRWRGHJMD-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(B(O)O)C)=O

Computed Properties

Exact Mass: 160.0906891g/mol
Monoisotopic Mass: 160.0906891g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8Å²

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Enamine	EN300-7775919-0.05g	(4-ethoxy-4-oxobutan-2-yl)boronic acid	1807487-45-1	95%	0.05g	$600.0	2024-05-22
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